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Compound of Interest

Compound Name: Coelenterazine h hydrochloride

Cat. No.: B12367092 Get Quote

For researchers, scientists, and drug development professionals utilizing Coelenterazine h
hydrochloride, a thorough understanding of safety and handling protocols is paramount. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the safe and effective use of this valuable luminescent substrate.

Personal Protective Equipment (PPE)
When handling Coelenterazine h hydrochloride, a comprehensive approach to personal

protection is crucial to minimize exposure and ensure laboratory safety. The following table

summarizes the required personal protective equipment.
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Body Part Required PPE Standard/Specification

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles. A face shield is also

recommended.

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.[1]

Hands
Compatible chemical-resistant

gloves.

Inspect gloves prior to use and

dispose of contaminated

gloves after use in accordance

with good laboratory practices.

Body

A complete suit protecting

against chemicals, such as a

lab coat. The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[1][2]

Respiratory

Use a NIOSH/MSHA or

European Standard EN149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

fume hood is recommended for

handling.[1][2]

Follow OSHA respirator

regulations (29 CFR 1910.134)

or European Standard EN 149.

[1][2]

Hazard Identification and First Aid
Coelenterazine h hydrochloride may cause skin and eye irritation.[3] In case of exposure,

follow these first aid measures:
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Exposure Route First Aid Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact

Flush eyes with water as a precaution.[4]

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[2]

Handling and Storage
Proper handling and storage are critical to maintain the integrity of Coelenterazine h
hydrochloride and to prevent accidents.

Aspect Procedure

Handling

Avoid contact with skin and eyes. Avoid

formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where

dust is formed.[1]

Storage

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Recommended storage temperature is -20°C.[1]

[2] The product is light sensitive and should be

protected from light at all times.[4]

Spills and Disposal
In the event of a spill or for routine disposal, the following procedures should be followed to

minimize environmental contamination and ensure safety.
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Procedure Description

Spill Cleanup

Wear appropriate PPE. Avoid breathing vapors,

mist, or gas.[4] Sweep up the material and place

it in a suitable, closed container for disposal.[4]

Wipe the surface with a moist towel.[4]

Disposal

Dispose of this material and its container to a

licensed hazardous-waste disposal contractor.

[1] Do not dispose of the product directly into

sewage.[4]

Experimental Protocols and Applications
Coelenterazine h hydrochloride is a widely used luminescent substrate, particularly for

Renilla luciferase (RLuc) and its variants like RLuc8.[5][6] It is instrumental in various assays,

including calcium imaging and bioluminescence resonance energy transfer (BRET) studies.

In Vitro Assay: Monitoring Intracellular Calcium
Coelenterazine h is utilized with the photoprotein aequorin to measure intracellular calcium

concentrations. The binding of Ca2+ to the aequorin-coelenterazine complex triggers an

oxidative reaction, resulting in the emission of blue light. This luminescence is directly

proportional to the calcium concentration.

Below is a generalized workflow for an in vitro calcium imaging experiment using aequorin and

Coelenterazine h.
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Preparation

Experiment

Analysis

Culture cells expressing apoaequorin

Incubate cells with Coelenterazine h
to reconstitute aequorin

Stimulate cells to induce
Ca2+ influx

Measure luminescence using a luminometer

Correlate light emission
to Ca2+ concentration

Click to download full resolution via product page

Workflow for in vitro Ca2+ measurement.

In Vivo Imaging Protocol
For small animal in vivo imaging, a common application involves tracking cells expressing a

luciferase reporter. The following is a brief protocol for using Coelenterazine h in mice.

Stock Solution Preparation:

Prepare a 5 mg/mL stock solution of Coelenterazine h in Ethanol with 2% v/v 3N HCl.[7]
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For injection, dilute the stock solution. For example, add 20 µL of the stock solution to 130 µL

of PBS.[7]

Administration and Imaging:

The recommended dosage for intravenous injection is 15–100 µg per mouse.[7]

Inject the recommended dosage using a 25-gauge needle or higher.[7]

Image the animals as soon as possible after injection for peak signal.[7]

For a water-soluble, propylene-glycol-free formulation, follow the manufacturer's specific

instructions for reconstitution, which typically involves adding sterile water.[8]

The following diagram illustrates the general workflow for an in vivo imaging experiment.
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General workflow for in vivo imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

